Cas no 367-65-7 (3,5-Bis(trifluoromethyl)-1,2-diaminobenzene)

• Product Name: 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene
• CAS No: 367-65-7
• MF: C₈H₆F₆N₂
• MW: 244.137062549591
• MDL: MFCD01631430
• CID: 82207
• PubChem ID: 2773214
• Update Time: 2025-08-05

3,5-Bis(trifluoromethyl)-1,2-diaminobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene
• 3,5-Bis(trifluoromethyl)-1,2-diaminobenzene~1,2-Diamino-3,5-bis(trifluoromethyl)benzene
• 1,2-Diamino-3,5-bis(trifluoromethyl)benzene
• 3,5-Bis(trifluoromethyl)-1,2-phenylenediamine
• 3,5-bis(trifluoromethyl)benzene-1,2-diamine
• 3,5-Bis(trifluoromethyl)-o-phenylenediamine
• 3,5-Bis-trifluormethyl-o-phenylendiamin
• 1,2-Benzenediamine, 3,5-bis(trifluoromethyl)-
• BRLIJPMFMGTIAW-UHFFFAOYSA-N
• STL555354
• BBL101558
• SBB099812
• PC7463
• AM83225
• VZ25638
• AB0062004
• AKOS005259773
• W-202517
• SCHEMBL205002
• 3,5-Bis(trifluoromethyl)phenylene-1,2-diamine
• 3,5-Bis(trifluoromethyl)benzene-1,2dianiline
• 3 pound not5-Bis(trifluoromethyl)-1 pound not2-diaminobenzene
• DS-0939
• 2-amino-2-(3,5-bis(trifluoromethyl)phenyl)acetaldehydeoxime
• MFCD01631430
• FT-0614444
• CS-0128720
• 3,5-Bis(trifluoromethyl)-1,2-phenylenediamine, AldrichCPR
• 367-65-7
• DTXSID50378286
• A823360
• DB-021969

• MDL： MFCD01631430
• Inchi： 1S/C8H6F6N2/c9-7(10,11)3-1-4(8(12,13)14)6(16)5(15)2-3/h1-2H,15-16H2
• InChI Key： BRLIJPMFMGTIAW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1N)N)(F)F
• BRN： 3344332

Computed Properties

• Exact Mass: 244.04400
• Monoisotopic Mass: 244.044
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Topological Polar Surface Area: 52
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.516
• Melting Point: 42-44°C
• Boiling Point: 228.2℃ at 760 mmHg
• Flash Point: 98.5°C
• Refractive Index: 1.467
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.04000
• LogP: 4.05100
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Solubility: Not available

3,5-Bis(trifluoromethyl)-1,2-diaminobenzene Security Information

• Signal Word：Danger
• Hazard Statement： Toxic
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R33; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides